Cas no 852180-80-4 (Methyl 6-(1H-pyrrol-1-yl)nicotinate)

• Product Name: Methyl 6-(1H-pyrrol-1-yl)nicotinate
• CAS No: 852180-80-4
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD04973730
• CID: 1071130
• PubChem ID: 2763986
• Update Time: 2025-04-20

Methyl 6-(1H-pyrrol-1-yl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(1H-pyrrol-1-yl)nicotinate
• methyl6-(1H-pyrrol-1-yl)nicotinate
• 852180-80-4
• SR-01000308675-1
• methyl 6-(1H-pyrrol-1-yl)pyridine-3-carboxylate
• AKOS005070615
• Methyl 6-(1H-pyrrol-1-yl)-3-pyridinecarboxylate
• CS-0330901
• methyl 6-pyrrol-1-ylpyridine-3-carboxylate
• SB62380
• SR-01000308675
• DTXSID801241037
• CJB18080
• 4X-0727
• MFCD04973730

• MDL： MFCD04973730
• Inchi： 1S/C11H10N2O2/c1-15-11(14)9-4-5-10(12-8-9)13-6-2-3-7-13/h2-8H,1H3
• InChI Key： YWPDUWLRKKEHKQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C(C=C1)N1C=CC=C1)=O

Computed Properties

• Exact Mass: 202.074227566g/mol
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Melting Point: 125-129°C

Methyl 6-(1H-pyrrol-1-yl)nicotinate Security Information

• HazardClass：IRRITANT